Cas no 1266931-13-8 ((5-ethyl-1-propyl-1H-1,2,3-triazol-4-yl)methanol)

• Product Name: (5-ethyl-1-propyl-1H-1,2,3-triazol-4-yl)methanol
• CAS No: 1266931-13-8
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6343439
• PubChem ID: 82204890
• Update Time: 2025-06-08

(5-ethyl-1-propyl-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-ethyl-1-propyl-1H-1,2,3-triazol-4-yl)methanol
• 1266931-13-8
• EN300-1277975

• Inchi： 1S/C8H15N3O/c1-3-5-11-8(4-2)7(6-12)9-10-11/h12H,3-6H2,1-2H3
• InChI Key： VAJIIVAHHHQRBW-UHFFFAOYSA-N
• SMILES： OCC1=C(CC)N(CCC)N=N1

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on (5-ethyl-1-propyl-1H-1,2,3-triazol-4-yl)methanol

Comprehensive Overview of (5-ethyl-1-propyl-1H-1,2,3-triazol-4-yl)methanol (CAS No. 1266931-13-8)

(5-Ethyl-1-propyl-1H-1,2,3-triazol-4-yl)methanol (CAS No. 1266931-13-8) is a specialized organic compound belonging to the 1,2,3-triazole family, a class of heterocyclic compounds known for their diverse applications in pharmaceuticals, agrochemicals, and material science. The compound features a unique triazole core substituted with ethyl and propyl groups, along with a hydroxymethyl functional group, which enhances its reactivity and potential utility in synthetic chemistry. Its molecular formula, C₈H₁₅N₃O, and structural versatility make it a subject of interest for researchers exploring bioactive molecules and click chemistry applications.

In recent years, the demand for triazole derivatives like (5-ethyl-1-propyl-1H-1,2,3-triazol-4-yl)methanol has surged due to their role in drug discovery and development. The compound's hydroxymethyl group allows for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential as a building block for antimicrobial agents and anti-inflammatory drugs, aligning with current trends in addressing antibiotic resistance and chronic diseases. Its CAS No. 1266931-13-8 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of (5-ethyl-1-propyl-1H-1,2,3-triazol-4-yl)methanol typically involves click chemistry techniques, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is renowned for its efficiency and selectivity. This method aligns with the broader shift toward green chemistry and sustainable practices, as it minimizes waste and reduces the need for hazardous reagents. The compound's solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO) further enhances its practicality in laboratory settings, a feature often highlighted in user queries about its handling and storage.

Beyond pharmaceuticals, (5-ethyl-1-propyl-1H-1,2,3-triazol-4-yl)methanol has potential applications in material science, particularly in the development of polymers and coating materials. Its triazole ring can impart thermal stability and mechanical strength to polymeric matrices, making it a candidate for high-performance materials. This versatility has sparked interest among researchers exploring smart materials and nanotechnology, areas that dominate contemporary scientific discourse. The compound's CAS No. 1266931-13-8 is often associated with these cutting-edge applications in patent literature and research papers.

From an analytical perspective, (5-ethyl-1-propyl-1H-1,2,3-triazol-4-yl)methanol can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods are critical for ensuring purity and verifying structural integrity, topics frequently searched by quality control professionals and synthetic chemists. The compound's stability under standard laboratory conditions is another point of interest, as it affects shelf life and handling protocols.

In summary, (5-ethyl-1-propyl-1H-1,2,3-triazol-4-yl)methanol (CAS No. 1266931-13-8) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its structural features, synthetic accessibility, and broad applicability make it a focal point for ongoing research, particularly in the context of drug discovery and advanced materials. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biotechnology today.